(10s,11s)-10,11-Dihydroxy-10,11-dihydro-5h-dibenzo[b,f]azepine-5-carboxamide
(10s,11s)-10,11-Dihydroxy-10,11-dihydro-5h-dibenzo[b,f]azepine-5-carboxamide
10, 11-Dihydroxycarbamazepine, also known as carbazepine 10, 11-diol or CBZ-diol, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. 10, 11-Dihydroxycarbamazepine is considered to be a practically insoluble (in water) and relatively neutral molecule. 10, 11-Dihydroxycarbamazepine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 10, 11-dihydroxycarbamazepine is primarily located in the cytoplasm. 10, 11-Dihydroxycarbamazepine can be biosynthesized from carbamazepine-10, 11-epoxide through its interaction with the enzyme epoxide hydrolase 1. In humans, 10, 11-dihydroxycarbamazepine is involved in the carbamazepine metabolism pathway.
(10S,11S)-dihydroxy-10,11-dihydrocarbamazepine is the (10S,11S)-enantiomer of 10,11-trans-dihydroxy-10,11-dihydrocarbamazepine. It is an enantiomer of a (10R,11R)-dihydroxy-10,11-dihydrocarbamazepine.
(10S,11S)-dihydroxy-10,11-dihydrocarbamazepine is the (10S,11S)-enantiomer of 10,11-trans-dihydroxy-10,11-dihydrocarbamazepine. It is an enantiomer of a (10R,11R)-dihydroxy-10,11-dihydrocarbamazepine.
Brand Name:
Vulcanchem
CAS No.:
58955-93-4
VCID:
VC0021570
InChI:
InChI=1S/C15H14N2O3/c16-15(20)17-11-7-3-1-5-9(11)13(18)14(19)10-6-2-4-8-12(10)17/h1-8,13-14,18-19H,(H2,16,20)/t13-,14-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(C(C3=CC=CC=C3N2C(=O)N)O)O
Molecular Formula:
C₁₅H₁₄N₂O₃
Molecular Weight:
270.28 g/mol
(10s,11s)-10,11-Dihydroxy-10,11-dihydro-5h-dibenzo[b,f]azepine-5-carboxamide
CAS No.: 58955-93-4
Reference Standards
VCID: VC0021570
Molecular Formula: C₁₅H₁₄N₂O₃
Molecular Weight: 270.28 g/mol
CAS No. | 58955-93-4 |
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Product Name | (10s,11s)-10,11-Dihydroxy-10,11-dihydro-5h-dibenzo[b,f]azepine-5-carboxamide |
Molecular Formula | C₁₅H₁₄N₂O₃ |
Molecular Weight | 270.28 g/mol |
IUPAC Name | (5S,6S)-5,6-dihydroxy-5,6-dihydrobenzo[b][1]benzazepine-11-carboxamide |
Standard InChI | InChI=1S/C15H14N2O3/c16-15(20)17-11-7-3-1-5-9(11)13(18)14(19)10-6-2-4-8-12(10)17/h1-8,13-14,18-19H,(H2,16,20)/t13-,14-/m0/s1 |
Standard InChIKey | PRGQOPPDPVELEG-KBPBESRZSA-N |
Isomeric SMILES | C1=CC=C2C(=C1)[C@@H]([C@H](C3=CC=CC=C3N2C(=O)N)O)O |
SMILES | C1=CC=C2C(=C1)C(C(C3=CC=CC=C3N2C(=O)N)O)O |
Canonical SMILES | C1=CC=C2C(=C1)C(C(C3=CC=CC=C3N2C(=O)N)O)O |
Description | 10, 11-Dihydroxycarbamazepine, also known as carbazepine 10, 11-diol or CBZ-diol, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. 10, 11-Dihydroxycarbamazepine is considered to be a practically insoluble (in water) and relatively neutral molecule. 10, 11-Dihydroxycarbamazepine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 10, 11-dihydroxycarbamazepine is primarily located in the cytoplasm. 10, 11-Dihydroxycarbamazepine can be biosynthesized from carbamazepine-10, 11-epoxide through its interaction with the enzyme epoxide hydrolase 1. In humans, 10, 11-dihydroxycarbamazepine is involved in the carbamazepine metabolism pathway. (10S,11S)-dihydroxy-10,11-dihydrocarbamazepine is the (10S,11S)-enantiomer of 10,11-trans-dihydroxy-10,11-dihydrocarbamazepine. It is an enantiomer of a (10R,11R)-dihydroxy-10,11-dihydrocarbamazepine. |
Synonyms | (10R,11R)-rel-10,11-Dihydro-10,11-dihydroxy-5H-dibenz[b,f]azepine-5-carbox-_x000B_amide; Dihydrocarbamazepine-10,11-trans-diol; Carbamazepine-10,11-dihydrodiol; Carbamazepine-10,11-dihydro-10,11-diol; 10,11-Dihydroxycarbamazepine |
PubChem Compound | 114725 |
Last Modified | Dec 23 2021 |
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